Cas no 57877-72-2 (3(2H)-Furanone, 5-methyl-2-octyl-)
57877-72-2 structure
Product Name:3(2H)-Furanone, 5-methyl-2-octyl-
CAS No:57877-72-2
MF:C13H22O2
MW:210.312584400177
CID:343895
PubChem ID:529383
Update Time:2025-04-19
3(2H)-Furanone, 5-methyl-2-octyl- Chemical and Physical Properties
Names and Identifiers
-
- 3(2H)-Furanone, 5-methyl-2-octyl-
- 5-methyl-2-octylfuran-3-one
- 2,3-Dihydro-2-n-octyl-5-methyl-furan-3-one
- 2,3-Dihydro-5-methyl-2-n-octylfuran-3-one
- 2H-Furan-3-one, 5-methyl-2-octyl
- Cepanone
- 5-Methyl-2-octyl-3(2H)-furanone #
- 57877-72-2
- 5-methyl-2-octyluran-3-one
- 2,3-dihydro-2-octyl-5-methylfuran-3-one
- CHEBI:174067
- 5-Methyl-2-octyl-3(2H)-furanone
- 5-methyl-2-octyl-2,3-dihydrofuran-3-one
- SCHEMBL18548753
- ZLLDSWALGJWTSW-UHFFFAOYSA-N
- DTXSID00336154
-
- Inchi: 1S/C13H22O2/c1-3-4-5-6-7-8-9-13-12(14)10-11(2)15-13/h10,13H,3-9H2,1-2H3
- InChI Key: ZLLDSWALGJWTSW-UHFFFAOYSA-N
- SMILES: O1C(C)=CC(C1CCCCCCCC)=O
Computed Properties
- Exact Mass: 210.16206
- Monoisotopic Mass: 210.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
3(2H)-Furanone, 5-methyl-2-octyl- Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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